N-(3-acetamidophenyl)-2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-(3-benzyl-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl)acetamide
• InChI: InChI=1S/C24H21N5O4/c1-16(30)26-18-9-5-10-19(13-18)27-21(31)15-28-20-11-6-12-25-22(20)23(32)29(24(28)33)14-17-7-3-2-4-8-17/h2-13H,14-15H2,1H3,(H,26,30)(H,27,31)
• InChI Key: CIYFCPZTQPXQRH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=C4)N=CC=C3
• Molecular Formula: C24H21N5O4
• Molecular Weight: 443.5 g/mol

Description

N-(3-acetamidophenyl)-2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C24H21N5O4 and its molecular weight is 443.463. The purity is usually 95%.
BenchChem offers high-quality N-(3-acetamidophenyl)-2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-acetamidophenyl)-2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structures and Synthesis

Research on similar compounds includes the study of their crystal structures, which provides insights into their molecular conformation, bonding, and potential interactions with biological targets. For example, studies on related 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides reveal their folded conformation and the inclination angles between pyrimidine and benzene rings, which could be crucial for understanding their reactivity and binding properties (S. Subasri et al., 2017).

Antimicrobial Activity

Several compounds with structures similar to the specified compound have been synthesized and evaluated for their antimicrobial and antifungal activities. This area of research is crucial for the development of new therapeutic agents against resistant strains of bacteria and fungi. For instance, novel heterocyclic compounds possessing sulfamido moieties have demonstrated significant antibacterial and antifungal properties, highlighting their potential as leads for the development of new antimicrobial agents (R. Nunna et al., 2014).

Anticancer Activity

The anticancer activity of related compounds is a significant area of research, with several studies focusing on the synthesis and evaluation of these compounds against various cancer cell lines. This research aims to discover new therapeutic options for cancer treatment. For example, certain pyrimidin-3-yl acetamides have been identified as selective Peripheral Benzodiazepine Receptor (PBR) ligands, offering a promising approach for the development of anticancer agents (S. Selleri et al., 2005).

Metabolic Studies

Metabolic phenotyping has been applied to related compounds to understand their metabolism and potential hepatotoxic effects. This research is crucial for assessing the safety and efficacy of new pharmaceuticals. For instance, studies on acetaminophen metabolism and hepatotoxicity offer insights into the mechanisms of drug-induced liver injury and potential biomarkers for early detection (M. Coen, 2015).